Cas no 1337870-84-4 (Methyl2-(5-Methyl-3-indolyl)acetate)

• Product Name: Methyl2-(5-Methyl-3-indolyl)acetate
• CAS No: 1337870-84-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD24569153
• CID: 4585205
• PubChem ID: 75488110
• Update Time: 2025-08-02

Methyl2-(5-Methyl-3-indolyl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-(5-METHYL-1H-INDOL-3-YL)ACETATE
• Methyl 2-(5-Methyl-3-indolyl)acetate
• 1H-Indole-3-acetic acid, 5-methyl-, methyl ester
• Methyl2-(5-Methyl-3-indolyl)acetate

• MDL： MFCD24569153
• Inchi： 1S/C12H13NO2/c1-8-3-4-11-10(5-8)9(7-13-11)6-12(14)15-2/h3-5,7,13H,6H2,1-2H3
• InChI Key： UIYIBMLDTGOXKB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2)C(CC(OC)=O)=C1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1Ų

Additional information on Methyl2-(5-Methyl-3-indolyl)acetate

Professional Introduction to Methyl2-(5-Methyl-3-indolyl)acetate (CAS No. 1337870-84-4)

Methyl2-(5-Methyl-3-indolyl)acetate, a compound with the chemical identifier CAS No. 1337870-84-4, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in various biological and chemical research domains. The molecular framework of Methyl2-(5-Methyl-3-indolyl)acetate consists of an indole core substituted with a methyl group at the 5-position and an acetic acid ester at the 2-position, making it a versatile scaffold for further chemical modifications and biological investigations.

The indole moiety is a prominent feature in many pharmacologically active compounds, known for its role in modulating various biological pathways. The presence of the methyl group at the 5-position enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and binding affinity to biological targets. Additionally, the ester functionality at the 2-position provides a site for further derivatization, allowing chemists to tailor the properties of the compound for specific applications.

In recent years, Methyl2-(5-Methyl-3-indolyl)acetate has been explored in several cutting-edge research studies. One notable area of investigation is its potential role as an intermediate in the synthesis of novel therapeutic agents. Researchers have been particularly interested in its ability to serve as a precursor for indole-based drugs, which are known for their broad spectrum of biological activities. These activities include anti-inflammatory, antioxidant, and anticancer properties, making Methyl2-(5-Methyl-3-indolyl)acetate a promising candidate for further development.

Moreover, the compound has been studied in the context of drug discovery pipelines aimed at addressing neurological disorders. The indole scaffold is well-documented for its interaction with neurotransmitter systems, suggesting that derivatives of Methyl2-(5-Methyl-3-indolyl)acetate could exhibit neuroprotective or psychoactive effects. Preliminary studies have shown that certain analogs of this compound can modulate serotonin receptors, which are implicated in conditions such as depression and anxiety. This finding opens up new avenues for developing targeted therapies based on this molecular scaffold.

The synthesis of Methyl2-(5-Methyl-3-indolyl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve the desired product with minimal byproducts. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the importance of modern chemical techniques in producing complex molecules.

From a biochemical perspective, Methyl2-(5-Methyl-3-indolyl)acetate has been investigated for its interactions with various enzymes and receptors. Its structural features allow it to engage with multiple targets simultaneously, which is often a desirable trait in drug design. For instance, studies have demonstrated its ability to bind to cytochrome P450 enzymes, which play a crucial role in drug metabolism. Understanding these interactions can provide valuable insights into how the compound might be metabolized in vivo and how it could be optimized for better bioavailability and therapeutic efficacy.

The pharmacokinetic properties of Methyl2-(5-Methyl-3-indolyl)acetate are also subjects of interest. Researchers have been using computational models to predict how this compound might behave within biological systems. These models help in identifying potential issues such as poor solubility or rapid clearance from the body. By addressing these challenges early in the drug development process, scientists can improve the likelihood of success for any future therapeutic applications.

Recent advancements in analytical chemistry have enabled more precise characterization of Methyl2-(5-Methyl-3-indolyl)acetate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of the compound. Additionally, high-performance liquid chromatography (HPLC) has been used to assess its stability under various conditions, providing critical data for formulation development.

The future prospects for Methyl2-(5-Methyl-3-indolyl)acetate are promising, with ongoing research suggesting multiple potential applications. As our understanding of biological pathways continues to expand, new opportunities may arise for using this compound as a building block or lead compound in drug discovery efforts. Collaborative efforts between chemists and biologists will be essential to fully realize these possibilities.

In conclusion, Methyl2-(5-Methyl-3-indolyl)acetate (CAS No. 1337870-84-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and biological relevance make it an attractive candidate for further investigation into various therapeutic areas. As research progresses, we can expect more detailed insights into its properties and applications, ultimately contributing to advancements in medicine and biotechnology.